Cas no 2034496-77-8 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034496-77-8
• MF: C₁₅H₁₆F₃N₃O₄
• MW: 359.300454139709
• CID: 5961432
• PubChem ID: 122162805
• Update Time: 2025-08-04

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• F6573-4383
• 2034496-77-8
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-6-(trifluoromethyl)nicotinamide
• AKOS032464037
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide

• Inchi： 1S/C15H16F3N3O4/c16-15(17,18)11-2-1-10(9-20-11)14(24)19-5-7-25-8-6-21-12(22)3-4-13(21)23/h1-2,9H,3-8H2,(H,19,24)
• InChI Key： MYBBGLKWLPXMKZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(NCCOCCN1C(CCC1=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 359.10929049g/mol
• Monoisotopic Mass: 359.10929049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88.6Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide

Introduction to N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide and Its Significance in Modern Chemical Biology

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide, a compound with the CAS number 2034496-77-8, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. The presence of a pyridine core, combined with a trifluoromethyl group and an elaborate dioxopyrrolidinyl moiety, suggests a multifaceted chemical profile that could be exploited for various biological activities.

The dioxopyrrolidinyl group, in particular, is a structurally intriguing feature that has been increasingly explored in the development of novel bioactive molecules. This moiety is known for its ability to modulate enzyme activity and interact with biological targets in a specific manner. Recent studies have highlighted the potential of dioxopyrrolidine derivatives as scaffolds for the development of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The incorporation of this group into the molecular framework of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide likely contributes to its unique pharmacological properties.

The trifluoromethyl group is another key structural element that significantly influences the compound's behavior. This substituent is widely recognized for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the context of this compound, the trifluoromethyl group on the pyridine ring may play a crucial role in optimizing its interactions with enzymes and receptors, thereby enhancing its therapeutic efficacy.

The overall structure of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide also suggests potential for modulating signaling pathways that are critical in various disease states. For instance, the combination of a pyridine core and an ethoxyethyl chain could facilitate interactions with specific protein targets, while the dioxopyrrolidinyl moiety may contribute to allosteric modulation. Such structural features make this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs). N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide could potentially fit into this category due to its complex structural architecture. PPIs are involved in numerous biological processes and are often considered challenging targets for drug development. However, the unique structural features of this compound may enable it to disrupt or modulate these interactions effectively.

The synthesis and characterization of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide have been subjects of considerable research effort. Advanced synthetic methodologies have been employed to construct the intricate molecular framework while maintaining high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and functional group transformations, have been crucial in achieving this goal. The successful synthesis of this compound underscores the growing capability of modern chemical synthesis to produce complex molecules with high precision.

Evaluation of the pharmacological properties of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide has revealed several promising characteristics. Preclinical studies have indicated potential activity against various biological targets, including enzymes and receptors involved in disease pathways. These findings have generated excitement among researchers who are exploring new therapeutic strategies based on small molecule inhibitors.

The potential applications of this compound are broad and span multiple therapeutic areas. For instance, its structural features may make it suitable for treating neurological disorders by modulating neurotransmitter signaling pathways. Additionally, it could be explored for anti-inflammatory applications by targeting key inflammatory mediators or for oncological use by interfering with cancer cell proliferation pathways.

The development of novel drug candidates like N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaboration ensures that synthetic chemists can develop molecules with desired properties while biologists can provide insights into their biological activity and mechanisms of action. This synergy is essential for translating laboratory discoveries into tangible therapeutic benefits.

The future prospects for N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide are bright given its unique structural features and promising preclinical data. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. However, the initial findings suggest that this compound has significant potential as a lead molecule for drug development.

In conclusion, N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS number 2034496-77-8) represents a compelling example of how innovative molecular design can lead to novel bioactive compounds. Its unique structural features and promising pharmacological properties make it a valuable asset in the ongoing quest to develop new therapeutics for various diseases. As research continues to uncover more about its potential applications, this compound is poised to make significant contributions to the field of chemical biology.